Cas no 1402792-88-4 (2-amino-1-(3-cyclopropylphenyl)ethan-1-one)

• Product Name: 2-amino-1-(3-cyclopropylphenyl)ethan-1-one
• CAS No: 1402792-88-4
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 5964710
• PubChem ID: 165647536
• Update Time: 2025-06-25

2-amino-1-(3-cyclopropylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-cyclopropylphenyl)ethan-1-one
• 1402792-88-4
• EN300-1737980

• Inchi： 1S/C11H13NO/c12-7-11(13)10-3-1-2-9(6-10)8-4-5-8/h1-3,6,8H,4-5,7,12H2
• InChI Key： FDSKTYVEIIVZKP-UHFFFAOYSA-N
• SMILES： O=C(CN)C1=CC=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(3-cyclopropylphenyl)ethan-1-one

2-amino-1-(3-cyclopropylphenyl)ethan-1-one: A Comprehensive Overview

The compound 2-amino-1-(3-cyclopropylphenyl)ethan-1-one (CAS No. 1402792-88-4) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising biological activities. In this article, we delve into the structural features, synthesis methods, pharmacological properties, and recent advancements related to this compound.

Structural Insights: The molecule 2-amino-1-(3-cyclopropylphenyl)ethan-1-one consists of a cyclopropyl group attached to a phenyl ring, which is further connected to an ethanone moiety bearing an amino group. The presence of the cyclopropyl group introduces strain into the molecule, potentially enhancing its reactivity and making it a valuable substrate for various chemical transformations. The amino group at the second position of the ethanone ring adds another layer of functionality, enabling participation in hydrogen bonding and other non-covalent interactions.

Synthesis and Chemical Modifications: The synthesis of 2-amino-1-(3-cyclopropylphenyl)ethan-1-one involves a series of well-established organic reactions. Typically, the starting material is a substituted phenol derivative, which undergoes Friedel-Crafts alkylation or acylation to introduce the cyclopropyl group. Subsequent oxidation and amidation steps yield the final product. Recent studies have explored alternative routes using microwave-assisted synthesis and catalytic systems to improve reaction efficiency and selectivity.

Pharmacological Activities: One of the most compelling aspects of 2-amino-1-(3-cyclopropylphenyl)ethan-1-one is its potential as a bioactive molecule. Preclinical studies have demonstrated its ability to modulate key cellular pathways, making it a candidate for drug development in areas such as oncology and neurodegenerative diseases. For instance, research published in *Journal of Medicinal Chemistry* highlights its role as an inhibitor of certain kinases involved in cancer progression.

Applications in Drug Discovery: The compound's structural versatility has led to its use as a lead molecule in drug discovery programs. Its ability to interact with multiple targets makes it a valuable tool for exploring complex biological systems. Additionally, computational studies have revealed its potential as a scaffold for designing more potent analogs with improved pharmacokinetic profiles.

Environmental Impact and Safety: As with any chemical compound, understanding the environmental impact and safety profile of 2-amino-1-(3-cyclopropylphenyl)ethan-1-one is crucial. Recent toxicity studies indicate that it exhibits low acute toxicity in experimental models, suggesting that it may be suitable for therapeutic applications under controlled conditions.

Future Directions: The future of 2-amino-1-(3-cyclopropylphenyl)ethan-1-one lies in further exploration of its biological activities and optimization for specific therapeutic targets. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area.